2-Bromo-6-methyl-4-nitropyridine
Overview
Description
“2-Bromo-6-methyl-4-nitropyridine” is used as a pharmaceutical intermediate .
Synthesis Analysis
The synthesis of nitropyridines involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent to produce the N-nitropyridinium ion . This ion then reacts with SO2/HSO3- in water to yield 3-nitropyridine . The reaction mechanism is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift .Molecular Structure Analysis
The molecular structure of “2-Bromo-6-methyl-4-nitropyridine” can be found in various databases such as PubChem and NIST Chemistry WebBook .Chemical Reactions Analysis
The chemical reactions of “2-Bromo-6-methyl-4-nitropyridine” involve the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent to produce the N-nitropyridinium ion . This ion then reacts with SO2/HSO3- in water to yield 3-nitropyridine .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Bromo-6-methyl-4-nitropyridine” can be found in databases such as PubChem and MilliporeSigma . The molecular weight is 217.02 g/mol .Scientific Research Applications
Pharmaceutical Intermediates
2-Bromo-6-methyl-4-nitropyridine: is primarily used as an intermediate in the synthesis of various pharmaceutical compounds . Its reactivity allows for the introduction of additional functional groups, facilitating the creation of complex molecules for medicinal chemistry.
Agricultural Chemistry
In the field of agricultural chemistry, this compound serves as a precursor for the synthesis of agrochemicals . Its derivatives are explored for their potential use in developing new pesticides and herbicides, contributing to the enhancement of crop protection strategies.
Material Science
Within material science, 2-Bromo-6-methyl-4-nitropyridine can be utilized in the development of novel materials . Its incorporation into polymers and coatings can potentially lead to materials with improved properties, such as increased thermal stability or enhanced electronic characteristics.
Chemical Synthesis
This compound is valuable in chemical synthesis, particularly in cross-coupling reactions like Suzuki-Miyaura coupling, where it can act as a substrate for creating biaryl structures . Its versatility in chemical transformations makes it a significant asset in synthetic organic chemistry.
Environmental Science
Although direct applications in environmental science are not extensively documented, the derivatives of 2-Bromo-6-methyl-4-nitropyridine could play a role in environmental monitoring and remediation processes . For instance, its analogs might be used in the detection of environmental pollutants or in the synthesis of compounds that can help in the degradation of hazardous substances.
Biochemistry Research
In biochemistry research, this compound can be involved in the study of enzyme-catalyzed reactions and metabolic pathways . It may act as a substrate or inhibitor in enzymatic assays, aiding in the understanding of biochemical processes and the discovery of new drug targets.
Safety and Hazards
“2-Bromo-6-methyl-4-nitropyridine” is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, acute dermal toxicity, and acute inhalation toxicity. It can cause skin corrosion/irritation and serious eye damage/eye irritation. It also has specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Mechanism of Action
Target of Action
Nitropyridines, a class of compounds to which 2-bromo-6-methyl-4-nitropyridine belongs, are known to interact with various biological targets .
Mode of Action
Instead, they undergo a process where the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift .
Biochemical Pathways
Nitropyridines are known to be involved in various chemical reactions, including the synthesis of imidazo[4,5-c]pyridines from 4-aminopyridine . More research is needed to fully understand the biochemical pathways affected by this compound.
Pharmacokinetics
It is known that the compound has high gi absorption and is bbb permeant . Its lipophilicity, as indicated by the Log Po/w (iLOGP) value, is 1.51 . These properties can impact the bioavailability of the compound.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Bromo-6-methyl-4-nitropyridine. For instance, the compound should be stored under an inert atmosphere at 2-8°C to maintain its stability . The compound’s action can also be influenced by its interaction with other substances in the environment, such as in the Suzuki–Miyaura coupling reaction .
properties
IUPAC Name |
2-bromo-6-methyl-4-nitropyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrN2O2/c1-4-2-5(9(10)11)3-6(7)8-4/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BVBRVPXLHHOEMP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=N1)Br)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60540250 |
Source
|
| Record name | 2-Bromo-6-methyl-4-nitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60540250 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-6-methyl-4-nitropyridine | |
CAS RN |
97944-46-2 |
Source
|
| Record name | 2-Bromo-6-methyl-4-nitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60540250 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2S)-3-(4-Hydroxyphenyl)-2-[[(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoyl]amino]propanoic acid](/img/structure/B1282653.png)
amine](/img/structure/B1282661.png)
